D-|A-Hydroxyglutaric acid (disodium)
Overview
Description
D-|A-Hydroxyglutaric acid (disodium) is a useful research compound. Its molecular formula is C5H6Na2O5 and its molecular weight is 192.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biomarker Identification in Glioma
D-Alpha-Hydroxyglutaric acid (disodium), specifically L-2-Hydroxyglutaric acid disodium salt (L-2HG), has been identified as a unique biomarker in glioma. Terahertz time-domain spectroscopy (THz-TDS) effectively detects L-2HG in human brain glioma, aiding in glioma diagnosis and treatment (Peng, Chen, & Zhu, 2018).
Cancer Development and Diagnosis
2-Hydroxyglutaric acid disodium salt (2HG) is significant in recognizing cancer development stages and identifying boundaries between normal and cancer tissues. Terahertz Time-domain Spectroscopy (THz-TDS) and Density Functional Theory help distinguish 2HG isomers, crucial for glioma investigation and clinical surgery (Chen, Peng, Jiang, Zhao, Zhao, & Zhu, 2017).
Diagnosis of Hydroxyglutaric Acidemias
A stable-isotope dilution assay has been developed for quantifying D- and L-2-hydroxyglutaric acids in physiological fluids. This method is crucial for diagnosing and prenatal diagnosis of D- and L-2-hydroxyglutaric acidemias, a group of metabolic disorders (Gibson et al., 1993).
Metabolic Studies and Disease Mechanisms
Understanding the biochemical and genetic defects in L-2-hydroxyglutaric aciduria, a neurometabolic disorder characterized by elevated L-2-hydroxyglutaric acid levels, has advanced through the identification of mutations in related genes and enzymes (Rzem et al., 2004). Additionally, the study of 2-hydroxyglutarate (2HG) onco-metabolites has revealed their role in inhibiting α-KG dependent dioxygenases, contributing to the risk of malignant tumors. Chiral derivatization combined with liquid chromatography/mass spectrometry (LC-ESI-MS/MS) analysis provides sensitive determination of D- and L-2HG enantiomers, aiding in the diagnosis of 2HG-related diseases (Cheng et al., 2015).
properties
IUPAC Name |
disodium;(2R)-2-hydroxypentanedioate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O5.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3,6H,1-2H2,(H,7,8)(H,9,10);;/q;2*+1/p-2/t3-;;/m1../s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZHFTEDSQFPDPP-HWYNEVGZSA-L | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)[O-])C(C(=O)[O-])O.[Na+].[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CC(=O)[O-])[C@H](C(=O)[O-])O.[Na+].[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6Na2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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